Cas no 1048679-01-1 (Bis-PCBM (mixture of isomers))

• Product Name: Bis-PCBM (mixture of isomers)
• CAS No: 1048679-01-1
• MF: C₈₄H₂₈O₄
• MW: 1101.14
• CID: 1124185
• PubChem ID: 253660940
• Update Time: 2024-11-03

Bis-PCBM (mixture of isomers) Chemical and Physical Properties

Names and Identifiers

• 3',3''-Diphenyl-3'H,3''H-dicyclopropa[1,9:52,60][5,6]fullerene-C60-Ih-3',3''-dibutanoic acid 3',3''-dimethyl ester
• Bis-PCBM
• Bis-PCBM (mixture of isomers)
• BIS-PC60BM
• Bis[60]PCBM (mixture of isomers)
• Bis[60]PCBM
• B4576
• CID 91972111
• Bis-PCBM(mixtureofisomers)>3'H,3''H-Dicyclopropa[1,9:52,60][5,6]fullerene-C60-Ih-3',3''-dibutanoic acid, 3',3''-diphenyl-, 3',3''-dimethyl ester
• bis-PCBM (PC60BM Bisadduct)
• YRB67901
• 3',3''-Diphenyl-3'H,3''H-dicyclopropa[1,9
• 1048679-01-1

• Inchi： 1S/C84H28O4/c1-87-21(85)15-9-17-79(19-11-5-3-6-12-19)81-71-55-39-23-25-43-31-27(39)47-35-37-49-29-33-45-26-24-41(29)57(73(81)65(49)63(47)71)58-42(24)30-34-46(26)62-61(45)77-69(53(33)37)67(51(31)35)75-59(43)60-44(25)32-28-40(23)56(55)72-64-48(28)36-38(50(30)66(64)74(58)82(72,79)81)54(34)70-68(52(32)36)76(60)84(78(62)70)80(83(75,77)84,18-10-16-22(86)88-2)20-13-7-4-8-14-20/h3-8,11-14H,9-10,15-18H2,1-2H3
• InChI Key： VESBOBHLCIVURF-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C23C4C5=C6C7=C8C9C%10=C%11C8=C5C2=C2C%11=C5C8=C%10C%10C%11=C8C8C%12C5=C2C2=C5C=%12C%12=C%13C%14=C%15C%16C%17C%18C%19=C%20C(=C6C=%18C=4C=%17C(=C5C=%16%13)C312)C7=C1C=9C=%10C23C1=C%20C(=C%15%19)C1=C%14C(C=8%12)=C%11C21C3(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 1100.19875937g/mol
• Monoisotopic Mass: 1100.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 88
• Rotatable Bond Count: 12
• Complexity: 3180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 18.6

Experimental Properties

• Density: 2.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.4E-31 g/L) (25 ºC),

Bis-PCBM (mixture of isomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes